3-Azido-2-methyl-DL-alanine

• CAS RN: 120042-13-9
• Molecular Formula: C4H8N4O2
• Molecular Weight: 144.13 g/mol
• IUPAC Name: 2-amino-3-azido-2-methylpropanoic acid
• InChI: InChI=1S/C4H8N4O2/c1-4(5,3(9)10)2-7-8-6/h2,5H2,1H3,(H,9,10)
• InChI Key: WDJUCIRNDRCXTL-UHFFFAOYSA-N
• SMILES: CC(CN=[N+]=[N-])(C(=O)O)N
• synonyms: 2-amino-3-azido-2-methyl-propanoic acid

Description

3-Azido-2-methyl-DL-alanine, also known as azidonorvaline, is a non-proteinogenic amino acid that contains an azide group (-N3) instead of a carboxyl group (-COOH) at its terminal end. This molecule has been widely used in scientific research due to its unique chemical properties and potential applications in various fields.

Mechanism Of Action

The mechanism of action of 3-azido-2-methyl-DL-alanine is based on the reactivity of the azide group. The azide group can undergo a copper-catalyzed click reaction with various chemical groups, such as alkynes and cyclooctynes, to form stable triazole linkages. This reaction is highly selective and can be used to label biomolecules without interfering with their biological function.

Biochemical And Physiological Effects

3-Azido-2-methyl-DL-alanine does not have any known biochemical or physiological effects on living organisms. However, its chemical reactivity can potentially interfere with biological processes if not used properly.

Advantages And Limitations For Lab Experiments

The advantages of using 3-azido-2-methyl-DL-alanine in lab experiments include its high reactivity, selectivity, and versatility. It can be used for various applications, such as protein labeling and engineering, without interfering with biological processes. However, its limitations include the potential toxicity of the azide group and the need for copper catalysts to facilitate the click reaction.

Future Directions

There are several future directions for the use of 3-azido-2-methyl-DL-alanine in scientific research. One direction is the development of new chemical reactions that can be used to label biomolecules with greater efficiency and specificity. Another direction is the exploration of new applications for 3-azido-2-methyl-DL-alanine, such as drug discovery and therapeutics. Additionally, the use of 3-azido-2-methyl-DL-alanine in combination with other chemical tools, such as fluorescent dyes and nanoparticles, can potentially enhance its utility in various fields.

Synthesis Methods

The synthesis of 3-azido-2-methyl-DL-alanine can be achieved through several methods, including the reaction of 2-methyl-DL-alanine with sodium azide or the reaction of 2-methyl-DL-alanine methyl ester with sodium azide in the presence of a copper catalyst.

Scientific Research Applications

3-Azido-2-methyl-DL-alanine has been used in various scientific research applications, including bioorthogonal labeling, protein engineering, and chemical biology. Bioorthogonal labeling involves the selective labeling of biomolecules with non-natural chemical groups, which can be used for imaging and detection purposes. 3-Azido-2-methyl-DL-alanine has been used as a bioorthogonal handle to label proteins in living cells and organisms. Protein engineering involves the modification of proteins to enhance their properties or create new functions. 3-Azido-2-methyl-DL-alanine has been used as a tool to introduce non-natural amino acids into proteins, which can be used for various applications, such as enzyme catalysis and protein-protein interactions. Chemical biology involves the use of chemical tools to study biological systems. 3-Azido-2-methyl-DL-alanine has been used as a chemical probe to study the mechanism of action of various enzymes and proteins.